N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide

• IUPAC Name: N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C11H17N3O2S/c15-10(9-7-13-14-17-9)12-8-11(16)5-3-1-2-4-6-11/h7,16H,1-6,8H2,(H,12,15)
• InChI Key: IHXORUSZHHNPFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNC(=O)C2=CN=NS2)O
• Molecular Formula: C11H17N3O2S
• Molecular Weight: 255.34 g/mol

Description

N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide, also known as HCT-1026, is a synthetic compound that has been studied for its potential use as a therapeutic agent. This compound has been found to have a range of biochemical and physiological effects, which make it an interesting target for further investigation.

Mechanism of Action

The mechanism of action of N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide involves inhibition of cyclic nucleotide phosphodiesterases, which leads to an increase in the levels of cyclic nucleotides such as cAMP and cGMP. This, in turn, leads to activation of downstream signaling pathways that regulate a variety of cellular processes.
Biochemical and Physiological Effects:
N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide has been found to have a range of biochemical and physiological effects, including the regulation of smooth muscle contraction, inhibition of platelet aggregation, and modulation of immune cell function. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide in lab experiments is its ability to selectively inhibit cyclic nucleotide phosphodiesterases, which allows for the investigation of specific signaling pathways. However, one limitation of this compound is its relatively low potency, which may require high concentrations for effective inhibition.

Future Directions

There are several future directions for research on N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide, including the investigation of its potential use as a therapeutic agent for a range of diseases, such as asthma, chronic obstructive pulmonary disease, and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanisms by which this compound exerts its effects on cellular signaling pathways, and to identify potential side effects and limitations of its use.

Synthesis Methods

The synthesis of N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide involves several steps, including the reaction of cycloheptanone with hydroxylamine hydrochloride to form the corresponding oxime. This is followed by the reaction of the oxime with thionyl chloride to form the corresponding chloroformate, which is then reacted with thiourea to yield N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide.

Scientific Research Applications

N-[(1-hydroxycycloheptyl)methyl]thiadiazole-5-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of cyclic nucleotides in cellular signaling pathways. This compound has been found to inhibit cyclic nucleotide phosphodiesterases, which are enzymes that degrade cyclic nucleotides and play a key role in regulating cellular signaling.